Cas no 2090965-89-0 ((hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine)

• Product Name: (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine
• CAS No: 2090965-89-0
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5721668
• PubChem ID: 121207929
• Update Time: 2025-10-31

(hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• F2147-4558
• 2090965-89-0
• (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine
• 1,2,3,5,6,7,8,9-octahydropyrrolo[1,2-a]azepin-9a-ylmethanamine
• AKOS026717198
• starbld0029539
• 1H-Pyrrolo[1,2-a]azepine-9a(5H)-methanamine, hexahydro-

• Inchi： 1S/C10H20N2/c11-9-10-5-2-1-3-7-12(10)8-4-6-10/h1-9,11H2
• InChI Key： FQOZKIUXUVJXGS-UHFFFAOYSA-N
• SMILES： N12CCCCCC1(CN)CCC2

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 216.1±8.0 °C at 760 mmHg
• pka: 11.28±0.29(Predicted)

(hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine

Introduction to (Hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine (CAS No. 2090965-89-0)

(Hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine, with the CAS number 2090965-89-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its complex heterocyclic structure, which includes a pyrroloazepine core. The molecule's structure and functional groups make it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine is defined by its seven-membered azepine ring fused with a five-membered pyrrole ring, forming a pyrroloazepine scaffold. The methanamine group attached to the nitrogen atom of the azepine ring adds further complexity and reactivity to the molecule. This structural arrangement provides a unique set of chemical properties that can be exploited in various biological assays and pharmacological studies.

Recent research has highlighted the potential of (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine in modulating specific biological pathways. For instance, studies have shown that this compound exhibits potent activity against certain enzymes and receptors, making it a valuable tool in understanding and potentially treating various diseases. One notable area of interest is its interaction with neurotransmitter systems, particularly in the central nervous system (CNS).

In the context of CNS disorders, (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can modulate serotonin and dopamine levels, key neurotransmitters involved in mood regulation. These findings suggest that (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine could be developed into a novel therapeutic agent for treating mood disorders such as depression and anxiety.

Beyond its potential in CNS disorders, (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties and its ability to inhibit certain kinases involved in inflammatory responses. This dual action makes it a versatile compound that could be useful in treating conditions such as chronic inflammation and autoimmune diseases.

The synthesis of (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine involves several steps, including the formation of the pyrroloazepine core and the subsequent attachment of the methanamine group. Various synthetic routes have been explored to optimize yield and purity, with some methods focusing on environmentally friendly and cost-effective processes. These advancements in synthetic chemistry are crucial for scaling up production for clinical trials and commercialization.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine. Early-phase trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles. These findings provide a strong foundation for advancing to later-stage trials, where larger patient populations can be studied to further validate its therapeutic potential.

In conclusion, (hexahydro-1H-pyrrolo[1,2-a]azepin-9a(5H)-yl)methanamine (CAS No. 2090965-89-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into disease mechanisms and contribute to the advancement of therapeutic strategies.